Cas no 20857-21-0 (2-Pyridinecarboxaldehyde,6-acetyl-)

• Product Name: 2-Pyridinecarboxaldehyde,6-acetyl-
• CAS No: 20857-21-0
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 241696
• PubChem ID: 18953810
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde,6-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,6-acetyl-
• 6-ACETYLPYRIDINE-2-CARBALDEHYDE
• 2-Acetyl-6-formyl-pyridin
• 2-Formyl-6-acetyl-pyridin
• 6-acetyl-2-Pyridinecarbaldehyde
• 6-acetyl-2-pyridinecarboxaldehyde
• 6-acetyl-pyridine-2-carbaldehyde
• 6-ethanoylpyridine-2-carbaldehyde
• A814977
• DTXSID00596817
• FT-0645997
• 20857-21-0
• SCHEMBL9297728
• 2-Pyridinecarboxaldehyde, 6-acetyl- (9CI)
• VBDAIIKYGFAYGD-UHFFFAOYSA-N
• AKOS006304751

• Inchi： 1S/C8H7NO2/c1-6(11)8-4-2-3-7(5-10)9-8/h2-5H,1H3
• InChI Key： VBDAIIKYGFAYGD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.185
• Boiling Point: 264.5°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.567
• PSA: 47.03000
• LogP: 1.09670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes